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Introduction
Choline hydroxide, an organic quaternary ammonium hydroxide, is a versatile and

environmentally benign strong base increasingly utilized in chemical synthesis.[1][2][3] Its

efficacy as a pH regulating agent and catalyst stems from its high basicity, solubility in water

and polar organic solvents, and its biodegradable nature.[1][4] This document provides detailed

application notes and protocols for the use of choline hydroxide as a pH regulating agent in

various chemical reactions, catering to the needs of researchers, scientists, and professionals

in drug development.

Physicochemical Properties and Handling
Choline hydroxide is typically available as an aqueous solution, commonly in concentrations

of 45-50 wt.%. It is a colorless to pale yellow, viscous liquid with a faint amine-like odor.[5] As a

strong base, it is corrosive and requires careful handling.

Table 1: Physicochemical and Safety Data for Choline Hydroxide
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Property Value Reference(s)

Chemical Formula C₅H₁₅NO₂ [3]

Molecular Weight 121.18 g/mol [3]

pKa ~13.9 at 25 °C [3][6]

Appearance
Colorless to pale yellow

viscous liquid
[5]

Solubility
Miscible with water and

ethanol
[2][3]

Density
~1.073 g/mL (46% aq.

solution) at 25 °C
[2]

pH ~14 (45% aq. solution) [5]

Primary Hazards
Corrosive, causes severe skin

burns and eye damage
[5][7][8]

Handling Precautions

Wear protective gloves,

clothing, and eye/face

protection. Use in a well-

ventilated area.

[7][8][9]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.

Recommended storage at 2-8

°C.

[7][9]

Application as a pH Regulating Agent
Choline hydroxide's primary role as a pH regulating agent is to serve as a strong organic

base.[2][10] Unlike traditional inorganic bases like sodium hydroxide or potassium hydroxide,

the use of choline hydroxide can be advantageous in reactions where the presence of metal

ions is undesirable. Its high pKa indicates that it is fully dissociated in aqueous solutions,

providing a high concentration of hydroxide ions to effectively increase the pH of a reaction

mixture.[3][6]
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Due to its strong basicity, choline hydroxide is not typically used to prepare buffer solutions in

the traditional sense (a mixture of a weak base and its conjugate acid). Instead, it is used to

adjust the pH of a solution to a desired alkaline value or to catalyze base-mediated reactions.

pH Adjustment Workflow

Start Prepare Reaction Mixture Measure Initial pH Add Choline Hydroxide Solution

Monitor pH

Desired pH Reached?No Proceed with ReactionYes End

Click to download full resolution via product page

General workflow for pH adjustment using choline hydroxide.

Experimental Protocols
General Protocol for pH Adjustment of a Reaction
Mixture
This protocol describes the general steps for using a choline hydroxide solution to adjust the

pH of a chemical reaction.

Materials:

Choline hydroxide solution (e.g., 45 wt.% in water)

Deionized water

pH meter, calibrated

Magnetic stirrer and stir bar

Appropriate reaction vessel and personal protective equipment (PPE)
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Procedure:

Prepare a dilute stock solution: It is recommended to first prepare a more dilute stock

solution of choline hydroxide (e.g., 1 M or 0.5 M) from the concentrated commercial

solution to allow for more precise pH adjustments.

Calculation Example for 1 M solution: The molecular weight of choline hydroxide is

121.18 g/mol . A 45 wt.% solution with a density of approximately 1.073 g/mL contains

about 482.85 g/L, which is roughly 3.98 M. To prepare 100 mL of a 1 M solution, you

would dilute approximately 25.1 mL of the 45% solution to a final volume of 100 mL with

deionized water.

Set up the reaction: Combine all reaction components except the choline hydroxide in the

reaction vessel with a magnetic stir bar.

Calibrate the pH meter: Calibrate the pH meter according to the manufacturer's instructions

using standard buffer solutions that bracket the target pH.

Initial pH measurement: Place the calibrated pH electrode into the stirring reaction mixture

and record the initial pH.

pH adjustment: Slowly add the diluted choline hydroxide solution dropwise to the reaction

mixture while continuously monitoring the pH.

Equilibration: Allow the mixture to stir for a few minutes after each addition to ensure the pH

reading has stabilized before adding more base.

Final pH: Continue adding the choline hydroxide solution until the desired pH is reached

and remains stable.

Proceed with the reaction: Once the target pH is achieved, proceed with the subsequent

steps of your chemical reaction.

Protocol for Choline Hydroxide-Catalyzed Synthesis of
2-Amino-4H-Chromene Derivatives
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Choline hydroxide has been demonstrated as an efficient and biodegradable catalyst for the

synthesis of 2-amino-4H-chromene derivatives in an aqueous medium.[11][12][13]

Materials:

Substituted salicylaldehyde (1.0 mmol)

Malononitrile (1.0 mmol)

Activated phenol (e.g., resorcinol, α-naphthol) (1.0 mmol)

Choline hydroxide (10 mol%) as a 45 wt.% aqueous solution

Water (5 mL)

Ethanol for recrystallization

Reaction flask with magnetic stirrer

Procedure:

In a round-bottom flask, combine the substituted salicylaldehyde (1.0 mmol), malononitrile

(1.0 mmol), and the activated phenol (1.0 mmol) in 5 mL of water.

Add 10 mol% of the 45 wt.% choline hydroxide solution to the mixture.

Stir the reaction mixture vigorously at room temperature.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion of the reaction, the solid product will precipitate out of the aqueous

solution.[14]

Collect the precipitate by vacuum filtration and wash it thoroughly with cold water.

Purify the crude product by recrystallization from ethanol to obtain the pure 2-amino-4H-

chromene derivative.
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Synthesis of 2-Amino-4H-Chromenes

Salicylaldehyde,
Malononitrile,

Phenol

Combine Reactants, Solvent,
and Catalyst in Flask
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Workflow for the synthesis of 2-amino-4H-chromenes.
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Protocol for Aldol Condensation using Choline
Hydroxide
Choline hydroxide can be used as a strong base catalyst for aldol condensation reactions.[15]

[16][17][18][19]

Materials:

Aldehyde (1.0 mmol)

Ketone (1.0 mmol)

Choline hydroxide (as a 45 wt.% solution in water or methanol)

Solvent (e.g., ethanol, methanol, or water)

Reaction vessel with magnetic stirrer

Ice bath

Procedure:

In a reaction vessel, dissolve the ketone (1.0 mmol) in the chosen solvent.

Add the aldehyde (1.0 mmol) to the solution and stir.

Cool the mixture in an ice bath.

Slowly add a catalytic amount of choline hydroxide solution (e.g., 0.1-0.2 equivalents) to

the cooled, stirring mixture. The optimal amount may need to be determined empirically.

Continue stirring the reaction at room temperature and monitor its progress by TLC.

Upon completion, the product may precipitate. If so, it can be collected by filtration.

If the product does not precipitate, perform a standard aqueous workup. Neutralize the

reaction mixture with a dilute acid (e.g., 1 M HCl) and extract the product with an appropriate

organic solvent (e.g., ethyl acetate).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1681797?utm_src=pdf-body
https://www.benchchem.com/product/b1681797?utm_src=pdf-body
https://www.benchchem.com/product/b1681797?utm_src=pdf-body
https://www.semanticscholar.org/paper/Supported-choline-hydroxide-(ionic-liquid)-as-for-Abell%C3%B3-Medina/5247647c92dec592963743396a6e1b1ec568554b
https://pubs.rsc.org/en/content/articlelanding/2004/cc/b401448k
https://pubs.rsc.org/en/content/articlelanding/2004/cc/b401448k/unauth
https://pubs.rsc.org/en/content/articlelanding/2004/cc/b401448k/unauth
https://www.researchgate.net/publication/8589476_Supported_Choline_Hydroxide_Ionic_Liquid_as_Heterogeneous_Catalyst_for_Aldol_Condensation_Reactions
https://www.benchchem.com/product/b1681797?utm_src=pdf-body
https://www.benchchem.com/product/b1681797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by recrystallization or column chromatography.

Conclusion
Choline hydroxide is a valuable tool for pH regulation in chemical reactions, particularly in

syntheses where a strong, metal-free, and biodegradable organic base is preferred. Its

application as a catalyst in various organic transformations highlights its utility in controlling

reaction conditions and promoting desired chemical outcomes. The protocols provided herein

offer a foundation for researchers to effectively utilize choline hydroxide in their synthetic

endeavors. As with any strong base, appropriate safety precautions must be strictly followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Choline hydroxide - Wikipedia [en.wikipedia.org]

2. China Choline Hydroxide CAS 123-41-1 factory and manufacturers | Unilong
[unilongmaterial.com]

3. Choline hydroxide Six Chongqing Chemdad Co. ，Ltd [chemdad.com]

4. nbinno.com [nbinno.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. Choline hydroxide | 123-41-1 [chemicalbook.com]

7. carlroth.com [carlroth.com]

8. fishersci.com [fishersci.com]

9. carlroth.com:443 [carlroth.com:443]

10. medchemexpress.com [medchemexpress.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1681797?utm_src=pdf-body
https://www.benchchem.com/product/b1681797?utm_src=pdf-body
https://www.benchchem.com/product/b1681797?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Choline_hydroxide
https://www.unilongmaterial.com/choline-hydroxide-cas-123-41-1-product/
https://www.unilongmaterial.com/choline-hydroxide-cas-123-41-1-product/
https://chemdad.com/index.php?c=article&id=53530
https://www.nbinno.com/article/other-organic-chemicals/choline-hydroxide-sustainable-chemical-synthesis-catalyst-ak
https://pim-resources.coleparmer.com/sds/10772.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2381547.htm
https://www.carlroth.com/medias/SDB-3406-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTc2Nzl8YXBwbGljYXRpb24vcGRmfGFEQm1MMmczTUM4NU1UWTFOelV3TnpZek5UVXdMMU5FUWw4ek5EQTJYMGxGWDBWT0xuQmtaZ3wyNzE5N2NjY2RlY2Q4YTJlYTc0MTYyM2MzNGU1NWI0MTExYjRkOWU4ZDBkOWE3YTY3YTY4Mzk4ZDk2NDE5ZWNh
https://www.fishersci.com/store/msds?partNumber=AC386721000&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-3406-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTI4ODV8YXBwbGljYXRpb24vcGRmfGFHWm1MMmcyWXk4NU1UWTFOelV3TmprNE1ERTBMMU5FUWw4ek5EQTJYMGRDWDBWT0xuQmtaZ3w2ZGNhNjNiNWM4YzU0NGZhNjIxNjcxY2YxZjYzMjNlNWQ2MmVjNzY0NTI2MmZhMWRlYzg2ZGE2ZTdiMTlhMWUw
https://www.medchemexpress.com/choline-hydroxide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Item - Choline hydroxide: An efficient and biodegradable catalyst for the synthesis of 2-
amino-3-nitro-4H-chromene derivatives in an aqueous medium - Taylor & Francis Group -
Figshare [tandf.figshare.com]

12. tandfonline.com [tandfonline.com]

13. tandfonline.com [tandfonline.com]

14. researchgate.net [researchgate.net]

15. Supported choline hydroxide (ionic liquid) as heterogeneous catalyst for aldol
condensation reactions. | Semantic Scholar [semanticscholar.org]

16. Supported choline hydroxide (ionic liquid) as heterogeneous catalyst for aldol
condensation reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]

17. Supported choline hydroxide (ionic liquid) as heterogeneous catalyst for aldol
condensation reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]

18. Supported choline hydroxide (ionic liquid) as heterogeneous catalyst for aldol
condensation reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]

19. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Choline Hydroxide: Application Notes and Protocols for
pH Regulation in Chemical Reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681797#choline-hydroxide-as-a-ph-regulating-
agent-in-chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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